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Compound of Interest

Compound Name: Enopeptin A
CAS No.: 139601-96-0
Cat. No.: B049730
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FOR IMMEDIATE USE BY RESEARCH PROFESSIONALS

This document provides essential safety and logistical guidance for the proper disposal of
Enopeptin A, a potent depsipeptide antibiotic. Adherence to these procedures is critical to
ensure personnel safety, prevent environmental contamination, and mitigate the development
of antimicrobial resistance. All procedures should be performed in accordance with institutional
and local regulations.

Enopeptin A is recognized for its antibacterial and anti-bacteriophage activity.[1][2] As with all
potent biological compounds, meticulous handling and disposal are paramount.

Immediate Safety and Handling Precautions

Before beginning any disposal-related activities, ensure you are wearing appropriate Personal
Protective Equipment (PPE).
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Personal Protective Equipment (PPE)

Safety Goggles or Face Shield

Chemical-Resistant Gloves

Laboratory Coat

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to

avoid inhalation of any aerosols.

Step-by-Step Disposal Protocol

This protocol is based on general best practices for antibiotic and chemical waste disposal in a
laboratory setting.[3] Always consult your institution's Environmental Health and Safety (EHS)

department for specific guidelines.
o Decontamination of Solutions:

o For dilute solutions of Enopeptin A in cell culture media, autoclaving may be a viable
decontamination step. However, it is important to note that not all antibiotics are
deactivated by heat.[3]

o Chemical inactivation is the preferred method for stock solutions and concentrated waste.
The specific method should be approved by your institution's EHS.

o Waste Segregation and Collection:

o Solid Waste: Non-contaminated materials (e.g., packaging) can be disposed of as regular
laboratory waste. All contaminated solid waste, including empty vials, pipette tips, and
gloves, should be collected in a designated, clearly labeled hazardous waste container.

o Liquid Waste: Unused or waste solutions of Enopeptin A are considered hazardous
chemical waste.[3] They should be collected in a sealed, properly labeled, and chemical-
resistant container. Do not mix with other chemical waste unless explicitly permitted by
your EHS.
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o Sharps: Any contaminated sharps (e.g., needles, broken glass) must be disposed of in a
designated sharps container.

e Final Disposal:

o All collected hazardous waste containing Enopeptin A must be disposed of through your
institution's hazardous waste management program. This typically involves incineration at
high temperatures to ensure complete destruction of the compound.[4]

o Never dispose of Enopeptin A, or any antibiotic, down the drain or in the regular trash, as
this contributes to environmental contamination and the rise of antibiotic-resistant bacteria.

[3][5]

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal of
Enopeptin A waste.
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Identify Enopeptin A Waste
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Caption: Decision workflow for Enopeptin A waste segregation and disposal.

Quantitative Data Summary

While a specific Safety Data Sheet (SDS) with detailed quantitative data for Enopeptin A is not
publicly available, the following information has been compiled from supplier data sheets.[6]
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Property Value

Molecular Formula C47H57N7011

Molecular Weight 896.0 g/mol

Solubility Soluble in ethanol, methanol, DMF, or DMSO
Storage -20°C for long-term storage

Disclaimer: This information is intended as a guide for trained laboratory professionals. It is not
a substitute for a comprehensive risk assessment and adherence to institutional safety
protocols. Always consult your organization's EHS department for specific disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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